N-[6-(diethylamino)pyridin-3-yl]-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide

• IUPAC Name: N-[6-(diethylamino)pyridin-3-yl]-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide
• InChI: InChI=1S/C19H27N5OS/c1-6-24(7-2)17-10-8-15(12-20-17)23-18(25)11-9-16-13(3)21-19(26-5)22-14(16)4/h8,10,12H,6-7,9,11H2,1-5H3,(H,23,25)
• InChI Key: HXTPPGPORMEWPU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC=C(C=C1)NC(=O)CCC2=C(N=C(N=C2C)SC)C
• Molecular Formula: C19H27N5OS
• Molecular Weight: 373.5 g/mol
• CAS No.: 1223208-61-4

Description

N-[6-(diethylamino)pyridin-3-yl]-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide is a useful research compound. Its molecular formula is C19H27N5OS and its molecular weight is 373.52. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Biological Activities

• Synthetic Routes to Pyrazolopyrimidines : A study described the synthesis of novel pyrazolopyrimidines derivatives, highlighting their potential as anticancer and anti-5-lipoxygenase agents. The research outlined a single-step synthesis via condensation, demonstrating the versatility of pyrimidine derivatives in medicinal chemistry (Rahmouni et al., 2016).

• Antiviral Pyrimidine Thioglycosides : Another study focused on the synthesis of pyrimidine thioglycoside analogs as antiviral agents against SARS-COV-2 and Avian Influenza H5N1 viruses. This research showcases the role of pyrimidine derivatives in addressing global health challenges like pandemics (Abu-Zaied et al., 2021).

• Heterocyclic Synthesis Utilizing Enaminonitriles : The utility of enaminonitriles in heterocyclic synthesis was explored, leading to new pyrazole, pyridine, and pyrimidine derivatives. This study contributes to the field of heterocyclic chemistry by providing novel synthetic pathways for constructing complex heterocycles (Fadda et al., 2012).

• Novel Pyridine and Fused Pyridine Derivatives : Research into novel pyridine and fused pyridine derivatives, including their synthesis, molecular docking, and in vitro screening, highlights the importance of pyridine cores in developing new therapeutic agents with antimicrobial and antioxidant activities (Flefel et al., 2018).

• Antimicrobial Evaluation of Pyridine Derivatives : A study on the synthesis and antimicrobial evaluation of pyridine derivatives incorporating antipyrine moiety emphasizes the compound's potential in creating new antimicrobial agents, thereby contributing to the fight against microbial resistance (Othman, 2013).